Cas no 594844-72-1 (Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate)

• Product Name: Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate
• CAS No: 594844-72-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1089704
• PubChem ID: 46864078
• Update Time: 2025-10-18

Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate
• methyl 2-[4-amino-3-(dimethylcarbamoyl)phenyl]acetate
• DB-187688
• 594844-72-1
• DTXSID50676931
• Methyl [4-Amino-3-(dimethylcarbamoyl)phenyl]acetate
• AMY3541
• methyl2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate
• AKOS015890906
• WZYGRNFONHNFMH-UHFFFAOYSA-N
• SCHEMBL3732606

• Inchi： 1S/C12H16N2O3/c1-14(2)12(16)9-6-8(4-5-10(9)13)7-11(15)17-3/h4-6H,7,13H2,1-3H3
• InChI Key： WZYGRNFONHNFMH-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=C(CC(=O)OC)C=1)N)N(C)C

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate

Introduction to Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate (CAS No. 594844-72-1)

Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate, with the CAS number 594844-72-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate moiety, further connected to a phenyl ring substituted with amino and dimethylcarbamoyl groups. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of compounds with anti-inflammatory and antioxidant properties. The dimethylcarbamoyl group, for instance, has been shown to enhance the solubility and stability of derivatives, making it a valuable component in pharmaceutical formulations.

The synthesis of Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate involves a series of well-established organic reactions, including nucleophilic acyl substitution and Friedel-Crafts acylation. These methods have been optimized to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of eco-friendly solvents and catalysts in these reactions has also been reported, aligning with the growing trend toward sustainable chemistry practices.

In terms of applications, Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate has found utility in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. For example, recent research has demonstrated its role in the construction of quinoline derivatives, which exhibit potent anti-cancer activity. The amino group in the structure facilitates various condensation reactions, enabling the formation of complex molecular frameworks that are difficult to achieve with simpler starting materials.

The pharmacokinetic properties of Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate have also been investigated in preclinical studies. These studies have revealed that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further drug development. Additionally, its metabolic stability has been assessed using in vitro models, providing insights into its potential as a prodrug or intermediate in drug delivery systems.

From an environmental perspective, the biodegradability and eco-toxicological effects of Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate have been studied to ensure its safe handling and disposal. Results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This information is crucial for industries involved in large-scale production and application of this compound.

In conclusion, Methyl 2-(4-amino-3-(dimethylcarbamoyl)phenyl)acetate (CAS No. 594844-72-1) stands out as a versatile and valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with favorable chemical and pharmacological properties, positions it as a key player in advancing modern medicinal chemistry research.